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Cat. No.: B14312838

Get Quote

Executive Summary
The compound 1H-Indene, 3-methoxy-1-methyl- (and its specific stereoisomer, (1S)-3-

methoxy-1-methyl-1H-indene, PubChem CID 7055899 [1]) represents a highly specialized

chiral enol ether scaffold. In advanced organic synthesis and drug development, substituted

indenes serve as privileged structures. They are heavily utilized as precursors for chiral ansa-

metallocene catalysts in stereoselective polymerizations, as well as rigid dienes in complex

cycloaddition reactions. This whitepaper systematically deconstructs the structural properties,

synthetic pathways, and analytical validation of this molecule, providing a field-proven

framework for researchers leveraging indene derivatives in transition-metal catalysis and

pharmaceutical scaffolding.

Structural and Physicochemical Profiling
The molecular architecture of 3-methoxy-1-methyl-1H-indene consists of a bicyclic indene core

where the cyclopentadiene ring is partially saturated. The sp³-hybridized C1 position bears a

methyl group, establishing a stereocenter that dictates the facial selectivity of downstream
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reactions. The C2=C3 double bond is substituted at the C3 position with a methoxy group,

classifying the molecule as a conjugated enol ether. This electron-donating methoxy group

significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the

C2 position highly nucleophilic.

Quantitative Data Summary
Table 1: Physicochemical and Structural Properties

Parameter Specification

IUPAC Name 3-methoxy-1-methyl-1H-indene

PubChem CID 7055899

Chemical Formula C₁₁H₁₂O

Molar Mass 160.21 g/mol

Exact Mass 160.088815 g/mol

Stereocenters 1 (C1 position, e.g., 1S)

Key Functional Groups Conjugated Enol Ether, Indene Core

H-Bond Donors / Acceptors 0 / 1

Mechanistic Pathways & Reactivity
The synthesis of 3-methoxy-1-methyl-1H-indene is fundamentally an acid-catalyzed

acetalization followed by thermal elimination, starting from the parent ketone, 3-methyl-1-

indanone. The parent ketone itself is highly valued in enantioselective photochemical reactions

and triplet energy transfer [2].

The transformation to the enol ether must be carefully controlled to prevent the reverse

reaction (hydrolysis). Because enol ethers are highly sensitive to aqueous acids, the forward

reaction relies on chemical dehydrating agents (like trimethyl orthoformate) to drive the

equilibrium, and basic workup conditions to preserve the product.
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Figure 1: Synthetic workflow, validation, and reactivity pathways of 3-methoxy-1-methyl-1H-

indene.

Experimental Protocol: Synthesis and Isolation
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To synthesize 3-methoxy-1-methyl-1H-indene with high fidelity, the following self-validating

protocol must be executed under strictly anhydrous conditions.

Step-by-Step Methodology
Step 1: Reaction Assembly Charge a flame-dried Schlenk flask equipped with a reflux

condenser with 3-methyl-1-indanone (1.0 equiv), anhydrous methanol (0.5 M relative to

substrate), and trimethyl orthoformate (3.0 equiv) under an argon atmosphere. Causality:

Trimethyl orthoformate acts as both a methoxy source and an irreversible water scavenger. By

consuming ambient moisture and the water generated during acetalization, it forces the

equilibrium entirely toward the dimethyl acetal intermediate according to Le Chatelier’s

principle.

Step 2: Acid Catalysis Add a catalytic amount of anhydrous p-toluenesulfonic acid (p-TsOH,

0.05 equiv) to the stirring solution. Causality: The strong organic acid protonates the carbonyl

oxygen of the indanone, lowering its LUMO energy and dramatically accelerating the

nucleophilic attack by methanol.

Step 3: Thermal Elimination Heat the reaction mixture to reflux (approx. 65 °C) for 12–16 hours.

Monitor the reaction via GC-MS or TLC (using triethylamine-treated silica plates). Causality:

While acetal formation can occur at room temperature, elevated thermal energy is required to

promote the elimination of one methanol molecule from the transient dimethyl acetal, yielding

the thermodynamically favored, conjugated enol ether.

Step 4: Quenching and Concentration Cool the mixture to 0 °C and quench by adding

triethylamine (0.1 equiv). Stir for 10 minutes, then concentrate the mixture under reduced

pressure. Causality: Enol ethers undergo rapid, exothermic hydrolysis back to the ketone in the

presence of trace acid and moisture. Triethylamine neutralizes the p-TsOH catalyst, ensuring

the product's structural integrity during solvent evaporation.

Step 5: Chromatographic Isolation Purify the crude residue via flash column chromatography

using basic alumina (Activity I or II), eluting with a gradient of hexanes/ethyl acetate (95:5).

Causality: Standard silica gel is inherently acidic (pH ~5.5) and will cause severe on-column

degradation (hydrolysis) of the enol ether. Basic alumina provides an alkaline stationary phase

that preserves the acid-sensitive C=C-O-CH₃ moiety.
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Step 6: Analytical Validation (Self-Validating QA/QC)
A protocol is only as robust as its validation. The success of this synthesis is confirmed by

cross-referencing specific spectroscopic markers [3].

Table 2: Diagnostic Analytical Markers

Analytical Modality Diagnostic Marker Structural Significance

FT-IR Spectroscopy Absence of ~1710 cm⁻¹

Confirms complete

consumption of the starting

ketone.

FT-IR Spectroscopy ~1620 cm⁻¹ (Strong)

Validates the formation of the

conjugated C=C enol ether

stretch.

¹H-NMR (CDCl₃) ~3.80 ppm (Singlet, 3H)
Confirms the integration of the

new methoxy (-OCH₃) protons.

¹H-NMR (CDCl₃) ~5.20 ppm (Multiplet, 1H)
Identifies the C2 vinylic proton

of the indene ring.

¹H-NMR (CDCl₃) ~1.30 ppm (Doublet, 3H)
Confirms the C1 methyl group,

split by the adjacent C1 proton.

Applications in Advanced Chemical Synthesis
Precursors for Chiral Metallocene Catalysts
In the realm of polymer chemistry and asymmetric hydrogenation, 3-methoxy-1-methyl-1H-

indene is a critical building block. Treatment of the enol ether with a strong base (e.g., n-

butyllithium) results in the deprotonation of the C1 position, generating a highly stabilized,

substituted indenyl anion. When reacted with Group 4 transition metal halides (ZrCl₄, HfCl₄),

these anions form chiral ansa-metallocene complexes. The presence of the methoxy group is

particularly valuable; it acts as a hemilabile ligand that can reversibly coordinate to the metal

center, stabilizing reactive intermediates and modulating the electronic density to enhance

catalytic turnover rates.
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Stereoselective Photochemistry
The structural precursor to this enol ether, 3-methyl-1-indanone, is widely documented as an

effective triplet sensitizer. It facilitates enantioselective [2+2] photocycloadditions by transferring

triplet energy to target substrates [2]. Once converted to the enol ether, the indene derivative

itself becomes an electron-rich diene, making it an excellent candidate for inverse-electron-

demand Diels-Alder reactions in the synthesis of complex polycyclic pharmaceutical scaffolds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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